Cas no 42790-42-1 (1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane)

• Product Name: 1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane
• CAS No: 42790-42-1
• MF: C₁₃H₁₉N₂
• MW: 203.303363084793
• CID: 928436
• PubChem ID: 424471
• Update Time: 2025-04-19

1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane
• 4-benzyl-1-aza-4-azoniabicyclo[2.2.2]octane
• 1-Benzyl-4-amino-pyridinium
• 1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane chloride
• 1-benzyl-4-aza-1-azonia-bicyclo[2.2.2]octane chloride
• 1-benzyl-4-aza-1-azoniabicyclo[2.2.2]octane hydrochloride
• 1-benzyl-4-pyridylamine
• 4-amino-1-benzylpyridinium
• 4-amino-1-benzyl-pyridinium
• AC1N18DE
• ACMC-20mwqh
• AO-080
• CTK0F3484
• N-benzyl DABCO chloride
• Pyridinium, 4-amino-1-(phenylmethyl)-
• AKOS005392632
• 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-
• AB00074182-01
• AE-848/33825050
• 42790-42-1
• 1-BENZYL-1,4-DIAZABICYCLO[2.2.2]OCTAN-1-IUM
• SDCCGMLS-0064620.P001
• DTXSID50962700
• Oprea1_538952
• SCHEMBL840566
• NSC165719
• STK081602
• CBDivE_014114
• 48146-25-4
• NSC-165719

• Inchi： 1S/C13H19N2/c1-2-4-13(5-3-1)12-15-9-6-14(7-10-15)8-11-15/h1-5H,6-12H2/q+1
• InChI Key： AQBXOJYDGCYPNQ-UHFFFAOYSA-N
• SMILES： [N+]12(CC3C=CC=CC=3)CCN(CC1)CC2

Computed Properties

• Exact Mass: 203.15497
• Monoisotopic Mass: 203.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 1.22930